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Compound of Interest

5-Bromo-2-methoxyphenylboronic
Compound Name: o
aci

cat. No.: B1275055

Essential Safety and Handling Guide for 5-Bromo-2-
methoxyphenylboronic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Bromo-2-methoxyphenylboronic acid. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Profile and Hazards:

5-Bromo-2-methoxyphenylboronic acid is a versatile reagent in organic synthesis,
particularly in Suzuki-Miyaura cross-coupling reactions.[1] While it is a valuable tool, it presents
several hazards that necessitate careful handling. The primary hazards associated with this
compound are irritation to the skin, eyes, and respiratory system.[2][3][4]
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Property Value Reference
CAS Number 89694-45-1 [3]
Molecular Formula BrCeH3(OCHs)B(OH)2 [3]
Molecular Weight 230.85 g/mol [3]

White to light yellow powder or
Appearance

crystals
Melting Point 130-135 °C [3]

Hazard Classifications

Skin Irritant (Category 2), Eye
Irritant (Category 2), STOT SE

3 (Respiratory Irritation)

[3]4]

Signal Word

Warning

[3]

Hazard Statements

H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[3]4]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 5-Bromo-2-methoxyphenylboronic acid.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles are
mandatory. A full-face shield is
recommended when there is a

risk of splashing.[5]

Protects eyes from dust
particles and potential
splashes of the chemical,
which can cause serious

irritation.[6]

Hand Protection

Chemically resistant gloves
(e.g., nitrile) should be worn.[5]
[6] Gloves should be inspected
before use and changed
immediately upon

contamination.[6]

Prevents skin contact with the

compound.[6]

Body Protection

A laboratory coat is required.
[5] For larger quantities or
tasks with a higher risk of
exposure, a chemical-resistant
apron should be worn over the
lab coat.[5]

Protects skin from accidental

spills and contact.[6]

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) is required when
handling the solid compound
to prevent the inhalation of
dust particles.[3][6]

Minimizes the risk of

respiratory tract irritation.[6]

Operational and Disposal Plan

Adherence to a strict operational protocol is crucial for the safe handling and disposal of 5-

Bromo-2-methoxyphenylboronic acid.

Step-by-Step Handling Procedure

e Preparation:
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o Ensure that a safety shower and eyewash station are readily accessible and in close
proximity to the workstation before beginning work.[5][6]

o All work should be conducted in a well-ventilated area, preferably within a certified
chemical fume hood.[5][6]

o The work area should be clean and free of clutter.

e Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

» Handling the Compound:

o Keep the container of 5-Bromo-2-methoxyphenylboronic acid tightly closed when not in
use.[6]

o Avoid generating dust when transferring the solid.[6] Use appropriate tools, such as a
spatula, for transfers.[6]

o Avoid all personal contact, including the inhalation of dust or vapors.[5]

e Post-Handling:
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6]
o Clean the work area to remove any residual chemical.

o Remove any contaminated clothing immediately and wash it before reuse.[5] Do not eat,
drink, or smoke in the laboratory.[5]

Disposal Plan

All waste generated from the use of 5-Bromo-2-methoxyphenylboronic acid, including
contaminated PPE and empty containers, must be considered hazardous waste.
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o Waste Collection: Collect all chemical waste in a designated, labeled, and sealed container
for hazardous waste.[5]

» Disposal Regulations: Dispose of all chemical waste in accordance with federal, state, and
local regulations.[5] Do not pour waste down the drain.[5]

o Spill Management: In the event of a spill, follow these procedural steps:
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5]
o Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[5]

o Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to
contain the spill.[5] Avoid raising dust.[5]

o Collect: Carefully sweep or vacuum the material and place it into a suitable, labeled
container for disposal.

o Decontaminate: Clean the spill area thoroughly.

Experimental Workflow and Safety Protocols
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Workflow for Safe Handling of 5-Bromo-2-methoxyphenylboronic Acid

Preparation
- Verify fume hood function
- Locate safety shower/eyewash
- Clear workspace

Proceed once prepared

A

Don PPE
- Safety Goggles/Face Shield
- Nitrile Gloves
- Lab Coat
- N95 Respirator

Ready for handling

Chemical Handling

- Work in fume hood
- Avoid dust generation
- Keep container closed

After experiment In case of spill

Post-Handling Procedures
- Clean workspace
- Decontaminate equipment

Segregate waste Collect spill waste

Waste Collection
- Segregate hazardous waste
- Use labeled, sealed containers

For final disposal

Disposal
- Follow institutional and
local regulations
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Caption: Logical workflow for the safe handling and disposal of 5-Bromo-2-
methoxyphenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1275055#personal-protective-equipment-for-
handling-5-bromo-2-methoxyphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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